Cas no 315226-49-4 (5-Nitro-2-(3-chloro-5-pyridyloxy)benzonitrile)

• Product Name: 5-Nitro-2-(3-chloro-5-pyridyloxy)benzonitrile
• CAS No: 315226-49-4
• MF: C₁₂H₆ClN₃O₃
• MW: 275.647341251373
• CID: 2125063
• Update Time: 2023-08-04

5-Nitro-2-(3-chloro-5-pyridyloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(3-chloro-5-pyridyloxy)benzonitrile
• 5-Nitro-2-(3-chloro-5-pyridyloxy)benzonitrile

• Inchi： 1S/C12H6ClN3O3/c13-9-4-11(7-15-6-9)19-12-2-1-10(16(17)18)3-8(12)5-14/h1-4,6-7H
• InChI Key： IPGSRQQHTCEGKM-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)OC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Topological Polar Surface Area: 91.7